Cas no 2137568-92-2 (Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate
• CAS No: 2137568-92-2
• MF: C₁₁H₁₆O₄S
• MW: 244.307342529297
• CID: 5936951
• PubChem ID: 165467306
• Update Time: 2025-11-01

Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2137568-92-2
• tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate
• EN300-786804
• Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate

• Inchi： 1S/C11H16O4S/c1-11(2,3)15-10(12)5-4-9-6-7-16(13,14)8-9/h9H,6-8H2,1-3H3
• InChI Key： OTCQJGCMEQHFFE-UHFFFAOYSA-N
• SMILES： S1(CCC(C#CC(=O)OC(C)(C)C)C1)(=O)=O

Computed Properties

• Exact Mass: 244.07693016g/mol
• Monoisotopic Mass: 244.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate

Introduction to Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate (CAS No. 2137568-92-2)

Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate, identified by its Chemical Abstracts Service (CAS) number 2137568-92-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a propynoate moiety linked to a tert-butyl group and a thiolan ring system. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel pharmaceutical agents and agrochemicals.

The thiolan ring system in this compound is particularly noteworthy, as it introduces both electrophilic and nucleophilic centers that can participate in diverse chemical transformations. This structural motif has been explored in various synthetic pathways, enabling the construction of complex molecular architectures. The 1,1-dioxo substituent further enhances the reactivity of the thiolan ring, facilitating its incorporation into more intricate scaffolds. Such structural features are highly relevant in modern drug discovery, where the ability to modulate molecular interactions through strategic functionalization is paramount.

In recent years, there has been growing interest in Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate due to its potential applications in the synthesis of bioactive molecules. Researchers have leveraged its unique reactivity to develop novel heterocyclic compounds with therapeutic implications. For instance, studies have demonstrated its utility in constructing thiazole derivatives, which are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties. The propynoate group provides an additional handle for further functionalization, allowing for the introduction of diverse pharmacophores.

The tert-butyl group in the molecular structure serves multiple purposes. It not only enhances the stability of the compound during synthetic procedures but also influences its solubility and metabolic fate when incorporated into larger molecules. This makes it an attractive choice for medicinal chemists seeking to optimize pharmacokinetic profiles. Additionally, the propynoate moiety can participate in Michael additions or condensation reactions, providing versatile synthetic pathways for constructing more complex derivatives.

Recent advancements in computational chemistry have further highlighted the significance of Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate. Molecular modeling studies have revealed that this compound can interact with biological targets in ways that may lead to novel therapeutic effects. For example, its ability to bind to specific protein pockets has been explored in virtual screening campaigns aimed at identifying new drug candidates. These computational approaches have accelerated the discovery process by predicting potential binding affinities and mechanisms of action.

The synthesis of Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate presents unique challenges due to its complex structural features. However, recent methodologies have improved the efficiency and scalability of its preparation. Catalytic processes have been developed to streamline key reaction steps, reducing both reaction times and byproduct formation. These advancements have made it more feasible to produce this compound on a larger scale for industrial applications.

In conclusion, Tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-ynoate (CAS No. 2137568-92-2) represents a promising scaffold for medicinal chemistry and bioorganic synthesis. Its unique structural features and reactivity make it a valuable building block for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development and agrochemical innovation.